Cas no 127923-96-0 (Benzenamine, 2-nitro-4-[(4-nitrophenyl)thio]-)

• Product name: Benzenamine, 2-nitro-4-[(4-nitrophenyl)thio]-
• CAS No: 127923-96-0
• MF: C₁₂H₉N₃O₄S
• MW: 291.282561063766
• CID: 1222435
• PubChem ID: 625949

Benzenamine, 2-nitro-4-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-nitro-4-[(4-nitrophenyl)thio]-
• 2-nitro-4-(4-nitrophenyl)sulfanylaniline
• 2-Nitro-4-[(4-nitrophenyl)sulfanyl]aniline #
• 4-Amino-3,4'-dinitrodiphenylsulfide
• DTXSID50347795
• CCZYAADVWIVMMQ-UHFFFAOYSA-N
• 127923-96-0
• 4-amino-3,4'-dinitrodiphenyl sulfide

• Inchi： InChI=1S/C12H9N3O4S/c13-11-6-5-10(7-12(11)15(18)19)20-9-3-1-8(2-4-9)14(16)17/h1-7H,13H2
• InChI Key： CCZYAADVWIVMMQ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1[N+](=O)[O-])SC2=CC(=C(C=C2)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.03137695g/mol
• Monoisotopic Mass: 291.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų
• XLogP3: 3.1